Cas no 1338973-50-4 (2-Thiophenecarboxaldehyde, 5-(tetrahydro-1,4-oxazepin-4(5H)-yl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(tetrahydro-1,4-oxazepin-4(5H)-yl)-
• CAS No: 1338973-50-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5908919
• PubChem ID: 64364654
• Update Time: 2025-10-28

2-Thiophenecarboxaldehyde, 5-(tetrahydro-1,4-oxazepin-4(5H)-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(tetrahydro-1,4-oxazepin-4(5H)-yl)-
• AKOS013687248
• EN300-725478
• 5-(1,4-oxazepan-4-yl)thiophene-2-carbaldehyde
• 1338973-50-4

• Inchi： 1S/C10H13NO2S/c12-8-9-2-3-10(14-9)11-4-1-6-13-7-5-11/h2-3,8H,1,4-7H2
• InChI Key： WPRQWNSTZHOUBH-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(N2CCCOCC2)=CC=1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 392.7±42.0 °C(Predicted)
• pka: 1.94±0.20(Predicted)

Additional information on 2-Thiophenecarboxaldehyde, 5-(tetrahydro-1,4-oxazepin-4(5H)-yl)-

Research Briefing on 2-Thiophenecarboxaldehyde, 5-(tetrahydro-1,4-oxazepin-4(5H)-yl)- (CAS: 1338973-50-4)

The compound 2-Thiophenecarboxaldehyde, 5-(tetrahydro-1,4-oxazepin-4(5H)-yl)- (CAS: 1338973-50-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of thiophene-based compounds in medicinal chemistry, owing to their versatility and ability to interact with various biological targets. The incorporation of a tetrahydro-1,4-oxazepine moiety in 2-Thiophenecarboxaldehyde, 5-(tetrahydro-1,4-oxazepin-4(5H)-yl)- further enhances its pharmacological profile, making it a promising candidate for the development of novel therapeutics. Researchers have explored its potential as a scaffold for designing inhibitors of key enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements in the study of this compound is its synthesis via a multi-step organic reaction pathway, which has been optimized for high yield and purity. The synthetic route involves the condensation of 2-thiophenecarboxaldehyde with a tetrahydro-1,4-oxazepine derivative, followed by purification using advanced chromatographic techniques. This method has been successfully scaled up for industrial production, facilitating further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 2-Thiophenecarboxaldehyde, 5-(tetrahydro-1,4-oxazepin-4(5H)-yl)- exhibits significant inhibitory activity against several kinases, including those implicated in cancer progression. Specifically, it has shown potent inhibition of the PI3K/AKT/mTOR pathway, which is often dysregulated in various malignancies. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Moreover, recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties of this compound, further supporting its therapeutic potential. Its ability to cross the blood-brain barrier also opens up possibilities for its use in treating neurological disorders. However, further preclinical and clinical studies are warranted to fully elucidate its safety and efficacy profiles.

In conclusion, 2-Thiophenecarboxaldehyde, 5-(tetrahydro-1,4-oxazepin-4(5H)-yl)- (CAS: 1338973-50-4) represents a promising chemical entity with diverse therapeutic applications. Its unique structural features, combined with its potent biological activity, make it a valuable candidate for further investigation in drug discovery and development. Future research should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.